Cas no 112674-65-4 ((2S)-2-acetamido-4,4-dimethylpentanoic acid)

• Product Name: (2S)-2-acetamido-4,4-dimethylpentanoic acid
• CAS No: 112674-65-4
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD18833993
• CID: 2357796
• PubChem ID: 45119557
• Update Time: 2025-06-11

(2S)-2-acetamido-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-acetamido-4,4-dimethylpentanoic acid
• (2S)-2-acetamido-4,4-dimethylpentanoic acid
• AS-65585
• EN300-8096339
• SCHEMBL16841996
• N-acetyl-(4-methylleucine)
• (S)-2-Acetamido-4,4-dimethylpentanoicacid
• 112674-65-4
• AKOS027253583

• MDL： MFCD18833993
• Inchi： 1S/C9H17NO3/c1-6(11)10-7(8(12)13)5-9(2,3)4/h7H,5H2,1-4H3,(H,10,11)(H,12,13)/t7-/m0/s1
• InChI Key： DGGQDBMYIWFFHL-ZETCQYMHSA-N
• SMILES： OC([C@H](CC(C)(C)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Additional information on (2S)-2-acetamido-4,4-dimethylpentanoic acid

Comprehensive Overview of (2S)-2-acetamido-4,4-dimethylpentanoic acid (CAS No. 112674-65-4)

(2S)-2-acetamido-4,4-dimethylpentanoic acid (CAS No. 112674-65-4) is a specialized chiral compound that has garnered significant attention in the fields of pharmaceutical research, peptide synthesis, and biochemical applications. This compound, characterized by its unique stereochemistry and functional groups, serves as a critical building block in the development of novel therapeutics and bioactive molecules. Its molecular structure, featuring an acetamido group and a dimethyl-substituted pentanoic acid backbone, makes it a versatile intermediate in organic synthesis.

In recent years, the demand for chiral compounds like (2S)-2-acetamido-4,4-dimethylpentanoic acid has surged due to their pivotal role in drug discovery and precision medicine. Researchers are particularly interested in its potential applications in designing enzyme inhibitors, antiviral agents, and anti-inflammatory drugs. The compound's stereospecificity ensures high selectivity in biological interactions, a feature highly sought after in modern pharmacology.

The synthesis of (2S)-2-acetamido-4,4-dimethylpentanoic acid often involves advanced asymmetric synthesis techniques, including enzymatic resolution or chiral auxiliaries. These methods are frequently discussed in scientific literature and patent filings, reflecting the compound's commercial and academic relevance. Its CAS No. 112674-65-4 is a key identifier for researchers sourcing high-purity samples for experimental studies.

From an SEO perspective, users frequently search for terms like "(2S)-2-acetamido-4,4-dimethylpentanoic acid uses", "CAS 112674-65-4 suppliers", and "chiral amino acid derivatives". These queries highlight the growing interest in its applications and availability. Additionally, discussions on green chemistry and sustainable synthesis have led to inquiries about eco-friendly production methods for such compounds.

In the context of biotechnology, (2S)-2-acetamido-4,4-dimethylpentanoic acid is explored for its role in protein engineering and bioconjugation. Its compatibility with solid-phase peptide synthesis (SPPS) makes it valuable for creating custom peptides with enhanced stability and bioactivity. This aligns with current trends in personalized medicine, where tailored therapeutic peptides are in high demand.

Quality control and analytical characterization of CAS No. 112674-65-4 are critical for ensuring its efficacy in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and stereochemical integrity. Suppliers often provide certificates of analysis (CoA) to meet the stringent requirements of pharmaceutical-grade materials.

Looking ahead, the compound's potential in neurological research and metabolic disorder treatments is an emerging topic. Its structural resemblance to natural amino acids positions it as a candidate for modulating biological pathways. As AI-driven drug design advances, compounds like (2S)-2-acetamido-4,4-dimethylpentanoic acid will likely play a central role in in silico screening and molecular modeling.

In summary, (2S)-2-acetamido-4,4-dimethylpentanoic acid (CAS No. 112674-65-4) is a multifaceted compound with broad implications in life sciences and material chemistry. Its chirality, synthetic utility, and biological relevance make it a subject of ongoing research and commercial interest. For those seeking in-depth technical data, peer-reviewed journals and chemical databases remain invaluable resources.